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Get Quote

For researchers, scientists, and drug development professionals working with MT 63-78, a

potent and specific direct AMPK activator, stringent adherence to safety protocols is

paramount.[1][2][3] While some safety data sheets (SDS) classify MT 63-78 as a non-

hazardous substance or mixture, it is critical to handle this research chemical with the

appropriate precautions to ensure personnel safety and experimental integrity.[4] This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to serve as a preferred source for laboratory safety and chemical handling.

Recommended Personal Protective Equipment
(PPE)
When handling MT 63-78, a comprehensive suite of personal protective equipment should be

employed to prevent skin and eye contact, as well as inhalation. The following table

summarizes the recommended PPE based on available safety information.
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PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or glasses that meet

OSHA and ANSI Z87.1 standards.[5][6]

Hand Protection

Compatible, chemical-resistant gloves (e.g.,

nitrile, neoprene).[5][6] Always inspect gloves

prior to use and change them frequently.

Body Protection
A laboratory coat or chemical-resistant clothing

to prevent skin exposure.[5]

Respiratory

A NIOSH/MSHA-approved respirator or a

European standard EN 149 respirator should be

used, especially when handling the powder form

or creating aerosols.[5]

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the stability of MT 63-78 and ensuring

a safe laboratory environment.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (1179347-65-9) on the label match the order.

[2][7]

Handling:

Handle MT 63-78 in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or aerosols.[4]

Avoid direct contact with skin, eyes, and clothing.[8]

Wash hands thoroughly after handling the compound.[7]

Do not eat, drink, or smoke in the area where MT 63-78 is being handled.[7]
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Storage:

Store in a dry, dark place.[2]

For short-term storage (days to weeks), maintain a temperature of 0 - 4°C.[2]

For long-term storage (months to years), store at -20°C.[2]

Keep the container tightly closed to prevent contamination.[8]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Containment:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear full personal protective equipment.

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[4] For solid

spills, carefully sweep or scoop the material to avoid creating dust.

Collect the spilled material and place it in a sealed container for disposal.

Decontaminate the spill area and all equipment used for cleanup with a suitable solvent like

alcohol.[4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. Seek medical attention if irritation develops.[4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[4]

Disposal Plan
All waste materials must be handled and disposed of in accordance with federal, state, and

local regulations.

Chemical Waste: Dispose of unused MT 63-78 and any contaminated materials (e.g.,

absorbent pads, gloves) as chemical waste through a licensed disposal company.[4][7]

Contaminated Packaging: Dispose of the container in the same manner as the chemical

waste, ensuring it is empty and sealed.[4]

Generalized In-Vitro Experimental Protocol
MT 63-78 is a direct AMPK activator used in various cell-based assays, particularly in cancer

research to inhibit lipogenesis and mTORC1 pathways.[1] The following is a generalized

protocol for treating cells with MT 63-78.

Materials:

MT 63-78 powder

Dimethyl sulfoxide (DMSO) for creating a stock solution[2]

Appropriate cell culture medium

Cell line of interest (e.g., LNCaP, PC3 prostate cancer cells)[1]

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:
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Prepare Stock Solution: Dissolve MT 63-78 powder in DMSO to create a high-concentration

stock solution (e.g., 10 mM). Refer to the solubility table provided by the supplier for specific

concentrations.[2] Aliquot the stock solution and store it at -20°C to avoid repeated freeze-

thaw cycles.[1]

Cell Seeding: Seed the cells in appropriate culture plates (e.g., 6-well, 96-well) at a density

that will allow for logarithmic growth during the treatment period.

Treatment: The following day, dilute the MT 63-78 stock solution to the desired final

concentrations (e.g., 0.25 µM to 50 µM) in fresh cell culture medium.[1] Remove the old

medium from the cells and replace it with the medium containing MT 63-78.

Incubation: Incubate the cells for the desired period (e.g., 30 minutes for signaling studies,

24-96 hours for cell growth or apoptosis assays).[1]

Analysis: Following incubation, cells can be harvested for various downstream analyses,

such as Western blotting to detect phosphorylation of AMPK targets like ACC and Raptor, or

cell viability assays.[1]
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Caption: Workflow for the safe handling and disposal of MT 63-78.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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